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Compound of Interest

Compound Name: Salicyloyl chloride

Cat. No.: B073872

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of salicyloyl chloride, a key chemical
intermediate in organic synthesis. The document covers its nomenclature, physicochemical
properties, and detailed experimental protocols for its synthesis.

Nomenclature and Synonyms

Salicyloyl chloride is systematically known by its IUPAC name, 2-hydroxybenzoyl chloride[1].
It is also commonly referred to by a variety of synonyms in scientific literature and chemical
databases.

Common Synonyms:

2-HYDROXY-BENZOYL CHLORIDE[1]

Benzoyl chloride, 2-hydroxy-[1]

o-hydroxybenzoyl chloride[1]

Salicyl chloride

Salicylic acid chloride

Physicochemical Properties
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A summary of the key quantitative data for salicyloyl chloride is presented in the table below.
These properties are crucial for its handling, application in synthesis, and purification.

Property Value Reference
Molecular Formula C7HsCIO2 [1]
Molecular Weight 156.57 g/mol
CAS Number 1441-87-8 [1]
Appearance Colorl'ess to pale yellow liquid

or solid
Boiling Point 107-110 °C at 0.1 mmHg [2]
Melting Point 45-49 °C [2]
Density ~1.31 g/cm3
Refractive Index n20/D 1.536 [2]

Synthesis of Salicyloyl Chloride

Salicyloyl chloride is most commonly synthesized from salicylic acid via chlorination. The use
of thionyl chloride (SOCIz) is a well-established and widely used method for this conversion.
The reaction proceeds by nucleophilic acyl substitution, where the hydroxyl group of the
carboxylic acid is replaced by a chloride ion.

General Reaction Scheme

The overall reaction for the synthesis of salicyloyl chloride from salicylic acid and thionyl
chloride is as follows:
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Fig. 1: Synthesis of Salicyloyl Chloride.

Detailed Experimental Protocol

The following protocol is a representative procedure for the synthesis of salicyloyl chloride

using thionyl chloride.

Materials:

Salicylic acid

Procedure:

Thionyl chloride (SOCI2)

Magnetic stirrer and heating mantle

Anhydrous solvent (e.g., toluene, dichloromethane, or chloroform)

Dry glassware (round-bottom flask, reflux condenser with a drying tube)

o Reaction Setup: In a dry round-bottom flask equipped with a magnetic stir bar and a reflux

condenser, add salicylic acid. The flask should be under an inert atmosphere (e.g., nitrogen

or argon) to prevent the ingress of moisture.
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» Solvent Addition: Add an anhydrous solvent to the flask to suspend the salicylic acid.

« Addition of Thionyl Chloride: Slowly add an excess of thionyl chloride to the suspension at
room temperature with stirring. A typical molar ratio of thionyl chloride to salicylic acid is
between 1.5:1 and 2:1. The addition is often done dropwise as the initial reaction can be
exothermic.

o Reaction Conditions: Heat the reaction mixture to reflux (the temperature will depend on the
solvent used). The progress of the reaction can be monitored by the cessation of gas
evolution (HCI and SO2). The reaction is typically complete within 2-4 hours.

o Work-up and Purification: After the reaction is complete, allow the mixture to cool to room
temperature. The excess thionyl chloride and the solvent are removed under reduced
pressure (rotary evaporation). The crude salicyloyl chloride can be purified by vacuum
distillation.

Safety Precautions: Thionyl chloride is a corrosive and lachrymatory substance. This reaction
should be performed in a well-ventilated fume hood. The gaseous byproducts, sulfur dioxide
and hydrogen chloride, are also toxic and corrosive and should be scrubbed through a basic
solution (e.g., sodium hydroxide).

Logical Workflow for Synthesis

The logical steps involved in the synthesis and purification of salicyloyl chloride are outlined
in the following diagram.
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Fig. 2: Experimental Workflow for Synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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